molecular formula C4H8F2O2 B124555 1-Ethoxy-2,2-difluoroethanol CAS No. 148992-43-2

1-Ethoxy-2,2-difluoroethanol

Cat. No. B124555
M. Wt: 126.1 g/mol
InChI Key: WEEOMNFWRCDRJI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09040547B2

Procedure details

A mixture of 1-ethoxy-2,2-difluoroethanol (60 g, 0.47 mol), CH3NO2 (32.9 g, 0.56 mol) and Na2CO3 (3 g) was stirred at 60° C. for 3 hrs, then at rt overnight. The mixture was diluted with water (40 mL), extracted with tert-butyl methyl ether (200 mL) and the organic layer was dried over Na2SO4 and concentrated under low temperature to give the title compound, which was used for next step directly.
Quantity
60 g
Type
reactant
Reaction Step One
Quantity
32.9 g
Type
reactant
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step Two

Identifiers

REACTION_CXSMILES
C([O:3][CH:4](O)[CH:5]([F:7])[F:6])C.[CH3:9][N+:10]([O-:12])=[O:11].C([O-])([O-])=O.[Na+].[Na+]>O>[F:6][CH:5]([F:7])[CH:4]([OH:3])[CH2:9][N+:10]([O-:12])=[O:11] |f:2.3.4|

Inputs

Step One
Name
Quantity
60 g
Type
reactant
Smiles
C(C)OC(C(F)F)O
Name
Quantity
32.9 g
Type
reactant
Smiles
C[N+](=O)[O-]
Name
Quantity
3 g
Type
reactant
Smiles
C(=O)([O-])[O-].[Na+].[Na+]
Step Two
Name
Quantity
40 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Stirring
Type
CUSTOM
Details
was stirred at 60° C. for 3 hrs
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
at rt
CUSTOM
Type
CUSTOM
Details
overnight
Duration
8 (± 8) h
EXTRACTION
Type
EXTRACTION
Details
extracted with tert-butyl methyl ether (200 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the organic layer was dried over Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under low temperature

Outcomes

Product
Details
Reaction Time
3 h
Name
Type
product
Smiles
FC(C(C[N+](=O)[O-])O)F

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.